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Introduction

Vat Black 27, also known as C.I. Vat Black 27, is an anthraquinone-based dye characterized
by its black powder appearance.[1][2] While traditionally used in the textile industry for dyeing
cellulosic fibers like cotton and viscose due to its excellent color fastness, its application can be
extended to coloring polymer matrices.[3][4][5] Achieving a uniform and stable dispersion of Vat
Black 27 in polymers is crucial for obtaining desired aesthetic and functional properties in the
final product.

This document provides a detailed protocol for the dispersion of Vat Black 27 in various
polymer matrices. It covers the fundamental properties of the dye, methods for surface
treatment to enhance compatibility, and detailed procedures for both melt blending and solvent
dispersion techniques.

Properties of Vat Black 27

A summary of the key physical and chemical properties of Vat Black 27 is presented in Table 1.
Understanding these properties, particularly its insolubility in common solvents, is essential for
selecting an appropriate dispersion strategy.

Table 1: Properties of Vat Black 27

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15554348?utm_src=pdf-interest
https://www.benchchem.com/product/b15554348?utm_src=pdf-body
https://www.benchchem.com/product/b15554348?utm_src=pdf-body
http://www.worlddyevariety.com/vat-dyes/vat-black-27.html
https://www.yanhuidye.com/the-most-cost-effective-vat-black-27-for-dyeing-polyester-mixed-cotton-cloth-product/
https://www.polarisorganics.com/VatDyes
https://www.colorfuldyes.com/vat-dyes/vat-black/vat-black-27.html
https://sdinternational.com/vat-black-27-dyes/
https://www.benchchem.com/product/b15554348?utm_src=pdf-body
https://www.benchchem.com/product/b15554348?utm_src=pdf-body
https://www.benchchem.com/product/b15554348?utm_src=pdf-body
https://www.benchchem.com/product/b15554348?utm_src=pdf-body
https://www.benchchem.com/product/b15554348?utm_src=pdf-body
https://www.benchchem.com/product/b15554348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Reference
C.l. Name Vat Black 27, 69005 [1]

CAS Number 2379-81-9 [1][5][6]
Molecular Formula Ca2H23N306 [11[2][5]
Molecular Weight 665.65 g/mol [1][5]
Appearance Black powder [1][2]

Insoluble in water, acetone,
ethanol, toluene, xylene.

Solubility Slightly soluble in chloroform [1112]
and pyridine. Soluble in o-

chlorophenol.

Light Fastness Excellent [2][3]

Washing Fastness Excellent [3]

Limited data available.
o Indicated for research use.
Toxicity o ) [6][7]
Some acute toxicity data exists

from animal studies.

Experimental Protocols

The successful dispersion of Vat Black 27 in a polymer matrix is a multi-step process involving
wetting, de-agglomeration, and stabilization.[8][9][10][11] The following protocols outline
methods to achieve a high-quality dispersion.

Pre-treatment: Surface Modification of Vat Black 27

Untreated Vat Black 27 particles may exhibit poor compatibility with non-polar polymer
matrices, leading to agglomeration. Surface treatment can significantly improve dispersion.[12]
[13]

Objective: To coat the surface of Vat Black 27 particles with a compatibilizing agent to improve
wetting and adhesion to the polymer matrix.
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Materials:

Vat Black 27 powder

Surface treatment agent (e.g., silane coupling agent, titanate coupling agent, fatty acid such
as stearic acid, or a low molecular weight polymer compatible with the matrix)

Solvent (if required for the treatment agent)

High-speed mixer or blender

Oven for drying

Procedure:

Selection of Surface Treatment Agent: Choose an agent based on the polymer matrix. For
example, aminosilanes are effective for polyamide matrices, while stearic acid can be used
for polyolefins.

Dry Coating Method: a. In a high-speed mixer, add the Vat Black 27 powder. b. Gradually
add the surface treatment agent (typically 0.5-2.0% by weight of the pigment) while mixing at
high speed. c. The heat generated from the friction will help to evenly coat the pigment
particles. d. Continue mixing for 10-15 minutes to ensure uniform coating.

Wet Coating Method: a. Dissolve the surface treatment agent in a suitable solvent. b. Create
a slurry of Vat Black 27 in the solvent containing the treatment agent. c. Mix the slurry for 1-
2 hours. d. Remove the solvent by evaporation in an oven at a temperature below the
decomposition point of the pigment and treatment agent.

Post-Treatment: The surface-treated Vat Black 27 is now ready for dispersion into the
polymer matrix.

Protocol 1: Melt Blending for Thermoplastics

Melt blending is a common technique for dispersing pigments in thermoplastic polymers such

as polyethylene (PE), polypropylene (PP), and polystyrene (PS).[14][15] This can be done by

direct mixing or through the creation of a masterbatch.
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Objective: To disperse Vat Black 27 into a thermoplastic matrix using heat and shear.

Equipment:

Polymer resin pellets

Procedure:

Surface-treated or untreated Vat Black 27

Twin-screw extruder or a high-intensity mixer (e.g., Banbury mixer)

Dispersing agent (e.g., low molecular weight polyethylene wax, stearates)[16]

o Masterbatch Preparation (Recommended): a. Pre-mix a high concentration of Vat Black 27

(e.g., 20-50 wt%) with the carrier polymer (the same as or compatible with the final polymer

matrix) and a dispersing agent in a blender.[15] b. Feed the pre-mix into a twin-screw

extruder. c. Melt and compound the mixture at a temperature appropriate for the carrier

polymer, ensuring high shear to break down agglomerates. d. Extrude the compounded

material and pelletize it to create the masterbatch.

e Final Compounding: a. Dry blend the masterbatch pellets with the natural polymer pellets at

the desired final concentration of Vat Black 27 (let-down ratio). b. Feed the blend into an

extruder or injection molding machine for the final processing step. c. The processing

parameters (temperature, screw speed) should be optimized to ensure good dispersion

without degrading the polymer or pigment.[17]

Table 2: Summary of Melt Blending Parameters

Parameter

Recommendation

Pigment Loading (Masterbatch)

20 - 50 wt%

Dispersing Agent

1 - 5 wt% of pigment

Processing Temperature

Dependent on polymer matrix

Screw Speed

High shear configuration
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Protocol 2: Solvent Dispersion for Coatings and Films

For applications such as coatings, inks, or solvent-cast films, Vat Black 27 can be dispersed in
a liquid medium containing the dissolved polymer.[18]

Objective: To create a stable dispersion of Vat Black 27 in a polymer solution.
Equipment:

o High-speed disperser (e.g., Cowles dissolver), ball mill, or ultrasonicator

e Polymer resin

o Suitable solvent for the polymer

o Surface-treated Vat Black 27

o Dispersing agent/surfactant

Procedure:

o Preparation of Polymer Solution: Dissolve the polymer resin in a suitable solvent to the
desired concentration.

o Pre-wetting the Pigment: In a separate container, add the Vat Black 27 powder and a small
amount of the solvent or a wetting agent. Mix to form a paste. This step is crucial to displace
air from the pigment surface.[10]

o Dispersion: a. Gradually add the pigment paste to the polymer solution under constant
agitation with a high-speed disperser. b. For finer dispersions, process the mixture in a ball
mill or with an ultrasonicator. The duration will depend on the desired particle size. c. Add a
dispersing agent to the mixture to prevent re-agglomeration of the pigment particles.[19]

» Characterization: Evaluate the quality of the dispersion by measuring the particle size
distribution or using a fineness of grind gauge.[20]

Table 3: Summary of Solvent Dispersion Parameters
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Parameter

Recommendation

Pigment Concentration

Application dependent (typically 1-10 wt%)

Dispersing Agent

1-10 wit% of pigment

Dispersion Time

Dependent on equipment and desired fineness

Viscosity

Adjust with solvent as needed for application

Visualization of Protocols and Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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